![molecular formula C15H18N4O2 B5598358 1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4-piperidinecarboxamide](/img/structure/B5598358.png)
1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4-piperidinecarboxamide
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Description
1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4-piperidinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.
Scientific Research Applications
Synthesis and Biological Activities
Antibacterial and Antituberculostatic Applications : Compounds bearing the 1,2,4-oxadiazole moiety have been synthesized and evaluated for their antibacterial and tuberculostatic activities. These compounds exhibited moderate to significant activity against Gram-positive and Gram-negative bacteria, including strains resistant to conventional antibiotics. The structural analysis through spectral data supported the synthesis of these compounds, highlighting their potential as lead compounds for developing new antibacterial and antituberculostatic agents (Khalid et al., 2016) (Foks et al., 2004).
Anticancer Potential : The synthesis and evaluation of 1,2,4-oxadiazole derivatives have shown promising anticancer activities. These derivatives act as tubulin inhibitors, disrupting the microtubule network essential for cell division and exhibiting potent antiproliferative effects against cancer cell lines. This discovery opens pathways for developing new anticancer drugs based on the 1,2,4-oxadiazole scaffold (Krasavin et al., 2014).
Antimicrobial and Antifungal Effects : Various synthesized 1,2,4-oxadiazole derivatives have demonstrated moderate to good antimicrobial and antifungal activities, offering a potential avenue for developing new antimicrobial agents. The exploration of these compounds against different strains of bacteria and fungi could lead to novel treatments for infectious diseases (Jadhav et al., 2017).
Insecticidal Activities : Research has also extended into the agricultural sector, where 1,2,4-oxadiazole derivatives were synthesized and tested for their insecticidal activities, particularly against pests like the diamondback moth. Some compounds showed high efficacy at low concentrations, indicating their potential as new insecticides (Liu et al., 2017).
Properties
IUPAC Name |
1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O2/c16-14(20)11-6-8-19(9-7-11)10-13-17-15(18-21-13)12-4-2-1-3-5-12/h1-5,11H,6-10H2,(H2,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZPVJPVXNKFZEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)CC2=NC(=NO2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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